Cas no 1261840-62-3 (2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261840-62-3
• MF: C₁₃H₈F₆N₂O
• MW: 322.205843925476
• CID: 4929094
• Update Time: 2025-05-20

2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H8F6N2O/c14-12(15,16)10-6-21-11(20)5-9(10)7-1-3-8(4-2-7)22-13(17,18)19/h1-6H,(H2,20,21)
• InChI Key： PDXJYSJZCMMHQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=CC=1C1C=CC(=CC=1)OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 4.2
• Topological Polar Surface Area: 48.1

Additional information on 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261840-62-3)

2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261840-62-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a pyridine core with trifluoromethoxy and trifluoromethyl substituents, which enhance its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science.

The chemical properties of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine make it a valuable intermediate in organic synthesis. Its amino group and electron-withdrawing substituents contribute to its stability and reactivity, enabling its use in cross-coupling reactions and other advanced synthetic methodologies. The presence of fluorine atoms also improves its lipophilicity, a critical factor in medicinal chemistry for enhancing drug bioavailability.

In the pharmaceutical sector, CAS No. 1261840-62-3 is being explored for its potential in developing novel therapeutics. Recent studies highlight its role in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. The compound's structural motifs align with current trends in fluorinated drug candidates, a hot topic in the pharmaceutical industry due to their improved pharmacokinetic profiles.

Beyond pharmaceuticals, 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine finds applications in agrochemicals. Its fluorine-rich structure offers advantages in pesticide design, such as increased resistance to degradation and enhanced target specificity. This aligns with the growing demand for sustainable agrochemicals, a key focus area for researchers addressing global food security challenges.

The market for fluorinated compounds like CAS No. 1261840-62-3 is expanding rapidly, driven by advancements in synthetic chemistry and increasing industrial applications. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet rising demand from academic and industrial researchers. Its commercial availability underscores its importance in modern chemical research.

From a synthetic perspective, the preparation of 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine involves multi-step organic reactions, often starting from commercially available pyridine precursors. Optimizing its synthesis is a topic of ongoing research, with efforts focused on improving yield and reducing environmental impact—a reflection of the broader shift toward green chemistry practices.

Analytical characterization of CAS No. 1261840-62-3 typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its application in high-value research. The compound's well-documented spectral data facilitates its adoption in various experimental settings.

In summary, 2-Amino-4-(4-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its diverse applications, from drug development to agrochemical innovation, position it as a compound of significant contemporary interest. As research continues to uncover new uses for this molecule, its relevance in both academic and industrial contexts is expected to grow further.